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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989

This guide provides comprehensive safety and handling information for N-Methyldiacetamide,
intended for researchers, scientists, and professionals in drug development. The following
sections detail the physical and chemical properties, hazard identification, handling and storage
procedures, emergency measures, and toxicological data.

Chemical and Physical Properties

N-Methyldiacetamide, with the molecular formula C5H9NOZ2, is identified by CAS number
1113-68-4.[1] A summary of its key physical and chemical properties is presented below.
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Property Value

Molecular Weight 115.13 g/mol
Molecular Formula C5H9NO2

IUPAC Name N-acetyl-N-methylacetamide
CAS Number 1113-68-4
Appearance Data not available
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Density Data not available
Solubility Data not available

Hazard Identification and Classification

N-Methyldiacetamide is classified as a warning-level hazard, primarily causing serious eye
irritation.[1] The Globally Harmonized System (GHS) classification is detailed in the table

below.
GHS Classification = Hazard Statement Pictogram Signal Word
Serious eye H319: Causes serious

Lo o Warning Warning
damage/eye irritation eye irritation[1]

Precautionary Statements:[1]

e P264+P265: Wash hands and face thoroughly after handling and do not eat, drink or smoke
when using this product.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

o P337+P317: If eye irritation persists: Get medical help.
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Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risks associated with N-
Methyldiacetamide.

Handling:

Avoid contact with eyes and skin.[2]

Avoid inhalation of any dust or aerosols that may be formed.[2]

Use only in well-ventilated areas or with appropriate exhaust ventilation.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3]

e Store under an inert gas.[3]

e Store in a locked-up area accessible only to qualified or authorized personnel.[4]
Incompatible Materials:

o Strong oxidizing agents.[5]
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Accidental Release Measures
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In the event of a spill or accidental release, the following procedures should be followed:

e Personal Precautions:

[¢]

Use full personal protective equipment.[2]

[¢]

Ensure adequate ventilation.[2]

[e]

Evacuate personnel to safe areas.[2]

o

Avoid breathing vapors, mist, dust, or gas.[2]
e Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[2]
o Keep the product away from drains, water courses, or the soil.[2]
e Methods for Cleaning Up:
o Absorb solutions with a liquid-binding material such as diatomite or universal binders.[2]
o Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

o Dispose of contaminated material according to regulations outlined in Section 13.[2]
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Exposure Controls and Personal Protection

To ensure the safety of personnel, appropriate exposure controls and personal protective
equipment (PPE) must be utilized.
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Exposure Control Recommendation

) ) Use only in areas with appropriate exhaust
Engineering Controls o
ventilation.[2]

Eye/Face Protection Wear safety goggles with side-shields.[2]
Hand Protection Wear protective gloves.[2]
Skin and Body Protection Wear impervious clothing.[2]

) ] Use a suitable respirator if ventilation is
Respiratory Protection _
inadequate.[2]

) Prevent the product from entering drains, water
Environmental Exposure .
courses, or the soil.[2]

First Aid Measures

In case of exposure to N-Methyldiacetamide, the following first aid measures should be taken

immediately.
Exposure Route First Aid Procedure
) Move the victim to fresh air and keep at rest in a
Inhalation . .
position comfortable for breathing.[2]
Wash with plenty of soap and water.[2] Take off
Skin Contact contaminated clothing and wash it before reuse.
[2]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing.[4]
Ingestion Rinse mouth.[2]

Firefighting Measures
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e Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to
extinguish.[4]

o Specific Hazards: Keep product and empty containers away from heat and sources of
ignition.[5] Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide
(CO), and carbon dioxide (C0O2).[5]

o Protective Equipment: In case of a fire, wear a self-contained breathing apparatus with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[5]

Stability and Reactivity

e Reactivity: No information available.

o Chemical Stability: Stable under normal conditions.[5]

» Possibility of Hazardous Reactions: None under normal processing.[5]
o Conditions to Avoid: Incompatible products.[5]

e Incompatible Materials: Strong oxidizing agents.[5]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), Carbon monoxide (CO),
Carbon dioxide (C0O2).[5]

Toxicological Information

Currently, there is limited specific toxicological data available for N-Methyldiacetamide. The
primary known hazard is serious eye irritation.[1] Further research is needed to fully
characterize its toxicological profile.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of N-Methyldiacetamide are
not publicly available in the referenced safety data sheets. The hazard classifications and
toxicological information provided are based on standardized tests, such as those outlined by
the OECD (Organisation for Economic Co-operation and Development) for chemical safety
testing. For instance, eye irritation potential is typically assessed using methods like the Bovine
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Corneal Opacity and Permeability (BCOP) test (OECD TG 437) or the Reconstructed human
Cornea-like Epithelium (RhCE) test (OECD TG 492). Acute toxicity is often determined through
studies following OECD Guidelines 401, 402, and 403 for oral, dermal, and inhalation routes,
respectively. Researchers requiring detailed methodologies should consult these standardized
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of N-Methyldiacetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072989#n-methyldiacetamide-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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